Cas no 147740-73-6 (Amyloid β-Protein Fragment 35-25)

• Product Name: Amyloid β-Protein Fragment 35-25
• CAS No: 147740-73-6
• MF: C₄₅H₈₁N₁₃O₁₄S
• MW: 1060.2683494091
• MDL: MFCD18782176
• CID: 138755
• PubChem ID: 24890634
• Update Time: 2025-06-12

Amyloid β-Protein Fragment 35-25 Chemical and Physical Properties

Names and Identifiers

• Glycine,L-methionyl-L-leucylglycyl-L-isoleucyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-asparaginyl-L-seryl-
• [beta]-Amyloid??(35-25)
• Amyloid β -Protein (35-25)
• Glycine,L-methionyl-L-leucylglycyl-L-isoleucyl-L-isoleucyl-L-alanylglycyl-L-lysyl-L-asparaginy...
• H-MET-LEU-GLY-ILE-ILE-ALA-GLY-LYS-ASN-SER-GLY-OH
• MET-LEU-GLY-ILE-ILE-ALA-GLY-LYS-ASN-SER-GLY
• MLGIIAGKNSG
• -Amyloid (35-25)
• BETA-AMYLOID (35-25)
• AMyloid b-Protein (35-25)
• AMYLOID BETA-PROTEIN (35-25)
• amyloid β-protein fragment 35-25
• AMYLOID B-PROTEIN, FRAGMENT 35-25
• AMYLOID BETA-PROTEIN FRAGMENT 35-25
• 2-[[2-[[4-amino-2-[[6-amino-2-[[2-[2-[[2-[[2-[[2-[[2-[(2-amino-4-methylsulfanylbutanoyl)amino]-4-methylpentanoyl]amino]acetyl]amino]-3-methylpentanoyl]amino]-3-methylpentanoyl]amino]propanoylamino]acetyl]amino]hexanoyl]amino]-4-oxobutanoyl]amino]-3-hydroxypropanoyl]amino]acetic acid
• Amyloid beta-Protein (35-25) trifluoroacetate salt
• AC1N4XEU
• DTXSID20400109
• 147740-73-6
• IDGOADDOQWKZOX-UHFFFAOYSA-N
• Amyloid β-Protein Fragment 35-25

• MDL： MFCD18782176
• Inchi： 1S/C45H81N13O14S/c1-9-24(5)36(57-34(62)20-50-40(67)29(17-23(3)4)54-39(66)27(47)14-16-73-8)45(72)58-37(25(6)10-2)44(71)52-26(7)38(65)49-19-33(61)53-28(13-11-12-15-46)42(69)55-30(18-32(48)60)43(70)56-31(22-59)41(68)51-21-35(63)64/h23-31,36-37,59H,9-22,46-47H2,1-8H3,(H2,48,60)(H,49,65)(H,50,67)(H,51,68)(H,52,71)(H,53,61)(H,54,66)(H,55,69)(H,56,70)(H,57,62)(H,58,72)(H,63,64)
• InChI Key： IDGOADDOQWKZOX-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(C(NCC(NC(C(NC(C(NC(C(NCC(NC(C(NC(C(NC(C(NCC(=O)O)=O)CO)=O)CC(N)=O)=O)CCCCN)=O)=O)C)=O)C(C)CC)=O)C(C)CC)=O)=O)CC(C)C)=O)N

Computed Properties

• Exact Mass: 1059.57000
• Monoisotopic Mass: 1059.57466548 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 73
• Rotatable Bond Count: 37
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 469
• Molecular Weight: 1060.3

Experimental Properties

• Water Partition Coefficient: Soluble in water.
• PSA: 468.96000
• LogP: 1.05840

Amyloid β-Protein Fragment 35-25 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on Amyloid β-Protein Fragment 35-25

Introduction to Amyloid β-Protein Fragment 35-25 (CAS No. 147740-73-6)

Amyloid β-Protein Fragment 35-25, a derivative of the well-known peptide Amyloid β (Aβ), is a critical component in the study of Alzheimer's disease. With the CAS number CAS No. 147740-73-6, this compound has garnered significant attention in recent years due to its role in pathogenic mechanisms and potential therapeutic applications. This article delves into the molecular structure, biological significance, and latest research findings associated with Amyloid β-Protein Fragment 35-25.

The molecular structure of Amyloid β-Protein Fragment 35-25 consists of 11 amino acids derived from the N-terminal region of the full-length Amyloid β-protein (Aβ42). This fragment is generated through sequential cleavage by proteases such as β-secretase and γ-secretase, processes that are central to the formation of amyloid plaques, a hallmark of Alzheimer's disease. The truncated form, Amyloid β-Protein Fragment 35-25, has been implicated in various pathological processes, including neuroinflammation, oxidative stress, and synaptic dysfunction.

Recent studies have highlighted the multifaceted roles of Amyloid β-Protein Fragment 35-25 in the pathogenesis of Alzheimer's disease. For instance, research published in the journal *Nature Neuroscience* demonstrated that this fragment can induce neurotoxicity by promoting the formation of reactive oxygen species (ROS) and disrupting calcium homeostasis. These findings underscore the importance of targeting Amyloid β-Protein Fragment 35-25 in developing novel therapeutic strategies.

In addition to its toxic effects, Amyloid β-Protein Fragment 35-25 has also been shown to interact with various cellular receptors and proteins, leading to altered signaling pathways. For example, a study in *Neurobiology of Aging* revealed that this fragment can bind to the receptor for advanced glycation end-products (RAGE), exacerbating inflammation and neuronal damage. Such interactions provide a rationale for exploring anti-inflammatory therapies that target RAGE as a potential treatment for Alzheimer's disease.

The development of antibodies and immunotherapies targeting Amyloid β-Protein Fragment 35-25 has been a focal point in recent research. Companies like Biogen and Genentech have developed monoclonal antibodies designed to clear Aβ aggregates from the brain, including those containing Amyloid β-Protein Fragment 35-25. These therapies have shown promise in clinical trials but have also faced challenges related to efficacy and safety. Ongoing research aims to optimize these treatments by identifying more specific targets and minimizing off-target effects.

Beyond Alzheimer's disease, Amyloid β-Protein Fragment 35-25 has been implicated in other neurological disorders, including Parkinson's disease and frontotemporal dementia. Studies suggest that its accumulation can contribute to neuronal dysfunction and neurodegeneration in these conditions as well. This broadens the scope of research into potential therapeutic interventions that could benefit patients with diverse neurological impairments.

The synthesis and characterization of synthetic peptides like Amyloid β-Protein Fragment 35-25 are essential for advancing our understanding of its biological activities. Advances in synthetic chemistry have enabled the production of high-purity peptides with controlled modifications, allowing researchers to investigate specific structural motifs responsible for toxicity or binding interactions. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm the identity and conformational properties of these peptides.

The role of computational modeling in studying Amyloid β-Protein Fragment 35-25 cannot be overstated. Molecular dynamics simulations and docking studies have provided valuable insights into its interactions with target proteins and receptors. These computational approaches complement experimental data by predicting binding affinities, identifying key residues involved in interactions, and suggesting potential drug candidates for further optimization.

In conclusion, Amyloid β-Protein Fragment 35-25 (CAS No. 147740-73-6) is a pivotal peptide in understanding the pathogenesis of Alzheimer's disease and other neurological disorders. Its multifaceted roles in neurotoxicity, inflammation, and cellular dysfunction make it an attractive target for therapeutic intervention. Ongoing research continues to uncover new aspects of its biology and explore innovative strategies for modulating its effects. As our knowledge base expands, so does the potential for developing effective treatments for patients suffering from these debilitating conditions.